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molecular formula C12H17N B009095 4-Phenylcyclohexylamine CAS No. 19992-45-1

4-Phenylcyclohexylamine

Cat. No. B009095
CAS RN: 19992-45-1
M. Wt: 175.27 g/mol
InChI Key: SJISCEAZUHNOMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09096567B2

Procedure details

To a solution of 4-phenylcyclohexanone oxime (0.310 g, 1.64 mmol) in THF (3 ml) was added 1M lithium aluminum hydride in THF (3.44 ml, 3.44 mmol), and the reaction was heated to reflux for 4 hours. The reaction was allowed to cool to ambient temperature, and water (0.131 ml), 1M NaOH (0.131 ml) and additional water (0.393 ml) were added, and the reaction was stirred for 30 minutes. The reaction was diluted with EtOAc and filtered. The filtrate was concentrated to yield 100 mg of the title compound (34.8% yield) as a 1:1 mixture of cis and trans isomers.
Name
4-phenylcyclohexanone oxime
Quantity
0.31 g
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
3 mL
Type
solvent
Reaction Step One
Name
THF
Quantity
3.44 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0.131 mL
Type
reactant
Reaction Step Two
Name
NaOH
Quantity
0.131 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
0.393 mL
Type
reactant
Reaction Step Two
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
title compound
Yield
34.8%

Identifiers

REACTION_CXSMILES
[C:1]1([CH:7]2[CH2:12][CH2:11][C:10](=[N:13]O)[CH2:9][CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Al+3].[Li+].[H-].[H-].[H-].O.[OH-].[Na+]>C1COCC1.CCOC(C)=O>[C:1]1([CH:7]2[CH2:8][CH2:9][CH:10]([NH2:13])[CH2:11][CH2:12]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:1.2.3.4.5.6,8.9|

Inputs

Step One
Name
4-phenylcyclohexanone oxime
Quantity
0.31 g
Type
reactant
Smiles
C1(=CC=CC=C1)C1CCC(CC1)=NO
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]
Name
THF
Quantity
3 mL
Type
solvent
Smiles
C1CCOC1
Name
THF
Quantity
3.44 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
water
Quantity
0.131 mL
Type
reactant
Smiles
O
Name
NaOH
Quantity
0.131 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
water
Quantity
0.393 mL
Type
reactant
Smiles
O
Step Three
Name
EtOAc
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCOC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the reaction was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 4 hours
Duration
4 h
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
The filtrate was concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)C1CCC(CC1)N
Measurements
Type Value Analysis
AMOUNT: MASS 100 mg
YIELD: PERCENTYIELD 34.8%
YIELD: CALCULATEDPERCENTYIELD 34.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.